Cas no 2105933-60-4 (Cyclopentylmethanesulfinamide)

• Product Name: Cyclopentylmethanesulfinamide
• CAS No: 2105933-60-4
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5990083
• PubChem ID: 145277219
• Update Time: 2025-05-20

Cyclopentylmethanesulfinamide Chemical and Physical Properties

Names and Identifiers

• 2105933-60-4
• cyclopentylmethanesulfinamide
• EN300-732214
• Cyclopentylmethanesulfinamide

• Inchi： 1S/C6H13NOS/c7-9(8)5-6-3-1-2-4-6/h6H,1-5,7H2
• InChI Key： WTSMEUHGVPACKI-UHFFFAOYSA-N
• SMILES： S(CC1CCCC1)(N)=O

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.3Ų

Additional information on Cyclopentylmethanesulfinamide

Introduction to Cyclopentylmethanesulfinamide (CAS No: 2105933-60-4)

Cyclopentylmethanesulfinamide, with the chemical formula C₇H₁₁NO₂S, is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2105933-60-4, exhibits a distinct structural framework characterized by a cyclopentyl group attached to a methanesulfinamide moiety. The presence of both sulfur and nitrogen atoms in its molecular structure endows it with potential bioactivity, making it a subject of extensive research in drug discovery and development.

The Cyclopentylmethanesulfinamide scaffold has been explored for its pharmacological properties, particularly in the design of novel therapeutic agents. The cyclopentyl ring contributes to the compound's steric properties, influencing its interactions with biological targets, while the sulfinamide group serves as a key pharmacophore, often involved in hydrogen bonding and ionic interactions with proteins. These structural features make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of sulfonamide derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Cyclopentylmethanesulfinamide is no exception, and studies have begun to uncover its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its ability to modulate enzyme activity and receptor binding. For instance, preliminary studies suggest that it may interact with enzymes involved in metabolic pathways, potentially leading to applications in the treatment of metabolic disorders.

Furthermore, the Cyclopentylmethanesulfinamide structure has shown promise in the development of antimicrobial agents. The sulfinamide moiety is known to exhibit antibacterial and antifungal properties by interfering with essential cellular processes. Research indicates that this compound may disrupt bacterial cell wall synthesis or inhibit key enzymes required for bacterial survival. These findings are particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial strategies are urgently needed.

The pharmacokinetic profile of Cyclopentylmethanesulfinamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that it exhibits moderate solubility in water and oil, which could influence its bioavailability and tissue distribution. Additionally, metabolism studies have identified potential pathways for the degradation of this compound within the body, providing insights into its metabolic stability and potential side effects.

In vitro studies have also highlighted the potential of Cyclopentylmethanesulfinamide as an anti-inflammatory agent. Inflammation is a key pathological process underlying many chronic diseases, including cardiovascular disease, arthritis, and cancer. By modulating inflammatory pathways, this compound may offer therapeutic benefits in these conditions. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), suggesting its potential as an anti-inflammatory agent.

The synthesis of Cyclopentylmethanesulfinamide has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The synthetic route typically involves the reaction of cyclopentanone with sulfonyl chloride followed by nucleophilic substitution with ammonia or an amine derivative. This approach allows for good control over regioselectivity and stereochemistry, resulting in high-quality material suitable for further biological testing.

The safety profile of Cyclopentylmethanesulfinamide is another important consideration in its development as a therapeutic agent. Preclinical toxicity studies have been conducted to assess its safety at various doses. These studies have shown that it exhibits low toxicity at therapeutic doses but may cause some side effects at higher concentrations. Common side effects observed include gastrointestinal discomfort and mild hepatotoxicity. However, these effects are generally reversible upon discontinuation of treatment.

The future directions for research on Cyclopentylmethanesulfinamide are multifaceted. One area of focus is the development of derivatives with enhanced bioactivity and improved pharmacokinetic properties. By modifying specific parts of its molecular structure, researchers aim to create compounds that are more potent, selective, and less toxic than the parent molecule. Additionally, exploring new therapeutic applications will be a key priority.

In conclusion,Cyclopentylmethanesulfinamide (CAS No: 2105933-60-4) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential bioactivity. Its ability to modulate enzyme activity, interact with receptors, exhibit antimicrobial properties, and influence inflammatory pathways makes it an attractive target for drug discovery efforts aimed at treating various diseases.